Cas no 97748-56-6 (5-Thia-1-azabicyclo[4.2.0]octane-2-carboxylic acid, 3-methyl-8-oxo-7-[(phenoxyacetyl)amino]-, [2R-(2α,3α,6α,7β)]-)

5-Thia-1-azabicyclo[4.2.0]octane-2-carboxylic acid, 3-methyl-8-oxo-7-[(phenoxyacetyl)amino]-, [2R-(2α,3α,6α,7β)]- structure

97748-56-6 structure

Product Name:5-Thia-1-azabicyclo[4.2.0]octane-2-carboxylic acid, 3-methyl-8-oxo-7-[(phenoxyacetyl)amino]-, [2R-(2α,3α,6α,7β)]-

CAS No:97748-56-6

Molecular Formula:C₁₆H₁₈N₂O₅S

Molecular Weight:350.389523029327

CID:6627763

5-Thia-1-azabicyclo[4.2.0]octane-2-carboxylic acid, 3-methyl-8-oxo-7-[(phenoxyacetyl)amino]-, [2R-(2α,3α,6α,7β)]- Properties

Names and Identifiers

- 5-Thia-1-azabicyclo[4.2.0]octane-2-carboxylic acid, 3-methyl-8-oxo-7-[(phenoxyacetyl)amino]-, [2R-(2α,3α,6α,7β)]-
- InChIKey： LJBDCAZWMWPFQA-XRFFLINXSA-N
- Inchi： 1S/C16H18N2O5S/c1-9-8-24-15-12(14(20)18(15)13(9)16(21)22)17-11(19)7-23-10-5-3-2-4-6-10/h2-6,9,12-13,15H,7-8H2,1H3,(H,17,19)(H,21,22)/t9-,12+,13+,15+/m0/s1
- SMILES： N12[C@@]([H])([C@H](NC(COC3=CC=CC=C3)=O)C1=O)SC[C@H](C)[C@@H]2C(O)=O

Experimental Properties

Boiling Point: 700.5±60.0 °C(Predicted)
pka: 3.14±0.60(Predicted)
Density: 1.45±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)

5-Thia-1-azabicyclo[4.2.0]octane-2-carboxylic acid, 3-methyl-8-oxo-7-[(phenoxyacetyl)amino]-, [2R-(2α,3α,6α,7β)]- Synthesis

Synthetic Circuit 1

97714-94-8

97748-56-6

87-08-1

Reaction Conditions

1.1 Reagents: L-Ascorbic acid , Ethylenediaminetetraacetic acid , Ferrous sulfate , Oxygen Solvents: Dichloromethane , Water

Reference

Biomimetic synthesis of penicillin

Baldwin, Jack E.; et al, Journal of the Chemical Society, 1985, (6), 357-9

Synthetic Circuit 2

97714-93-7

97748-56-6

87-08-1

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid Solvents: Benzene , Anisole
2.1 Reagents: L-Ascorbic acid , Ethylenediaminetetraacetic acid , Ferrous sulfate , Oxygen Solvents: Dichloromethane , Water

Reference

Biomimetic synthesis of penicillin

Baldwin, Jack E.; et al, Journal of the Chemical Society, 1985, (6), 357-9

Synthetic Circuit 3

97714-92-6

97748-56-6

87-08-1

Reaction Conditions

1.1 Reagents: Iodine
2.1 Reagents: Trifluoroacetic acid Solvents: Benzene , Anisole
3.1 Reagents: L-Ascorbic acid , Ethylenediaminetetraacetic acid , Ferrous sulfate , Oxygen Solvents: Dichloromethane , Water

Reference

Biomimetic synthesis of penicillin

Baldwin, Jack E.; et al, Journal of the Chemical Society, 1985, (6), 357-9

5-Thia-1-azabicyclo[4.2.0]octane-2-carboxylic acid, 3-methyl-8-oxo-7-[(phenoxyacetyl)amino]-, [2R-(2α,3α,6α,7β)]- Preparation Products

5-Thia-1-azabicyclo[4.2.0]octane-2-carboxylic acid, 3-methyl-8-oxo-7-[(phenoxyacetyl)amino]-, [2R-(2α,3α,6α,7β)]- Related Literature

1. Boron-decorated C9N4 monolayers as promising metal-free catalysts for electrocatalytic nitrogen reduction reaction: a first-principles study†

Jing Zhang,Zhi Wang,Gui Yang,Junlong Tian,Dongwei Ma,Yuanxu Wang New J. Chem., 2020,44, 422-427
2. Multi-colored dyesensitization of polymer/fullerene bulk heterojunction solar cells

Satoshi Honda,Hiroaki Benten,Shinzaburo Ito Chem. Commun., 2010,46, 6596-6598
3. Hydrophobicity, topography in membranes and photosensitization of silicon phthalocyanines with axial ligands of varying lengths

Alan Sholto,Benjamin Ehrenberg Photochem. Photobiol. Sci., 2008,7, 344-351
4. Simultaneous detection of three gynecological tumor biomarkers in clinical serum samples using an ICP-MS-based magnetic immunoassay

Weizhe Hong,Gongwei Sun,Yi Zhang,Zhi Xing,Biao Huang,Sichun Zhang,Xinrong Zhang Anal. Methods, 2017,9, 2546-2552
5. Photochemical control of bacterial gene expression based on trans encoded genetic switches†

Jingyi Huang,Yanxiao Han,Lela Vuković Chem. Sci., 2021,12, 2646-2654
6. An operando DRIFTS investigation into the resistance against CO2 poisoning of a Rh/alumina catalyst during toluenehydrogenation

Julien Scalbert,Frederic C. Meunier,Cecile Daniel,Yves Schuurman Phys. Chem. Chem. Phys., 2012,14, 2159-2163
7. Structural evolution of carbon dots during low temperature pyrolysis†

Leonardo Lari,Hyunjeong Kim,Servann Hérou,Liviu Cristian Tanase,Vlado K. Lazarov,Maria-Magdalena Titirici Nanoscale, 2022,14, 910-918
8. Molecular effects of encapsulation of glucose oxidase dimer by graphene†

Umesh Ghoshdastider,Rongliang Wu,Bartosz Trzaskowski,Krzysztof Mlynarczyk,Przemyslaw Miszta,Sowmya Viswanathan,Venkatesan Renugopalakrishnan,Slawomir Filipek RSC Adv., 2015,5, 13570-13578
9. A thermally induced fluorescence enhancement strategy for efficient all-inorganic rubidium manganese halide†

Huidong Tang,Qing Hu,Sanhai Wang Inorg. Chem. Front., 2023,10, 4221-4229
10. A novel green chemistry gelation method for polyvinyl pyrrolidone (PVP) and dimethylpolysiloxane (silicone): microwave-induced in-liquid-plasma†

Satoshi Horikoshi,Seiya Sawada,Nick Serpone RSC Adv., 2021,11, 24326-24335

97748-56-6 (5-Thia-1-azabicyclo[4.2.0]octane-2-carboxylic acid, 3-methyl-8-oxo-7-[(phenoxyacetyl)amino]-, [2R-(2α,3α,6α,7β)]-) Related Products

Recommended suppliers

Synrise Material Co. Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Nantong Boya Environmental Protection Technology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Hangzhou Runyan Pharmaceutical Technology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

http://www.runyanpharma.com/IndexEN.htm

Wuhan ChemNorm Biotech Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

http://www.chemnorm.com

ANHUI CHICO CHEMICAL CO., LTD.,

Gold Member

Audited Supplier

CN Supplier

Bulk